Cas no 3968-86-3 (Benzenemethanol, a-(1-methylpropyl)-)

• Product Name: Benzenemethanol, a-(1-methylpropyl)-
• CAS No: 3968-86-3
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 313582
• PubChem ID: 138086
• Update Time: 2025-04-19

Benzenemethanol, a-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-(1-methylpropyl)-
• 2-methyl-1-phenylbutan-1-ol
• 1-Oxy-2-methyl-1-phenyl-butan
• 2-Methyl-1-phenyl-1-butanol
• 2-methyl-1-phenyl-butan-1-ol
• 2-methyl-1-phenylbutanol
• SCHEMBL4828396
• 3968-86-3
• FT-0760914
• XYYQWQIEEXLXDX-UHFFFAOYSA-N
• DTXSID00960291
• AKOS010334403

• Inchi： 1S/C11H16O/c1-3-9(2)11(12)10-7-5-4-6-8-10/h4-9,11-12H,3H2,1-2H3
• InChI Key： XYYQWQIEEXLXDX-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)C(C)CC

Computed Properties

• Exact Mass: 164.12000
• Monoisotopic Mass: 164.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.963
• Boiling Point: 233.9°Cat760mmHg
• Flash Point: 103.7°C
• Refractive Index: 1.512
• PSA: 20.23000
• LogP: 2.76610